Cas no 2097892-38-9 (N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide)

• Product Name: N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide
• CAS No: 2097892-38-9
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 5467534
• Update Time: 2025-06-11

N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide

• Inchi： 1S/C18H21FN4O2/c1-23(2)18-20-10-12-9-13(7-8-15(12)22-18)21-17(24)11-25-16-6-4-3-5-14(16)19/h3-6,10,13H,7-9,11H2,1-2H3,(H,21,24)
• InChI Key： XARILOBOJHRPOC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1CC2=CN=C(N(C)C)N=C2CC1)=O

Computed Properties

• Exact Mass: 344.16485409 g/mol
• Monoisotopic Mass: 344.16485409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.4
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Additional information on N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide

N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide: A Comprehensive Overview

N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide (CAS No. 2097892-38-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

The quinazoline core in this compound is a privileged scaffold that has been extensively studied for its ability to modulate various biological targets. The presence of the dimethylamino group and the fluorophenoxy substituent further enhances its pharmacological profile by improving solubility, bioavailability, and target specificity. These structural modifications are crucial for optimizing the compound's therapeutic potential and reducing potential side effects.

Recent research has focused on the anti-cancer properties of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are critical for cell proliferation, survival, and metastasis.

In addition to its anti-cancer properties, N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide have been extensively evaluated to ensure its suitability for clinical use. In vitro and in vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it has shown low toxicity in preclinical safety studies, further supporting its potential for clinical development.

One of the key challenges in drug development is overcoming resistance mechanisms that can limit the efficacy of therapeutic agents. Research on N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide has explored its ability to overcome resistance in cancer cells. Studies have shown that this compound can sensitize resistant cancer cells to conventional chemotherapeutic agents by modulating key resistance mechanisms such as multidrug resistance (MDR) and DNA repair pathways. This synergistic effect could enhance the effectiveness of combination therapies in clinical settings.

Another area of interest is the potential use of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide as a lead compound for the development of novel drug delivery systems. Nanotechnology-based approaches have been explored to improve the delivery and targeting of this compound to specific tissues or cells. For example, encapsulating this compound in liposomes or nanoparticles can enhance its stability and reduce systemic toxicity while improving its therapeutic index.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its pharmacological profile and help guide its development as a potential therapeutic agent.

In conclusion, N-[2-(Dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(2-fluorophenoxy)acetamide (CAS No. 2097892-38-9) represents a promising candidate in the field of medicinal chemistry with potential applications in cancer therapy and inflammatory disease treatment. Its unique structural features and favorable pharmacokinetic properties make it an attractive lead compound for further research and development.